3-[2-(Dimethylamino)ethylamino]-2-(methylamino)propanoic acid;trihydrochloride

• IUPAC Name: 3-[2-(dimethylamino)ethylamino]-2-(methylamino)propanoic acid;trihydrochloride
• InChI: InChI=1S/C8H19N3O2.3ClH/c1-9-7(8(12)13)6-10-4-5-11(2)3;;;/h7,9-10H,4-6H2,1-3H3,(H,12,13);3*1H
• InChI Key: IROBGPGDXPHCKA-UHFFFAOYSA-N
• Canonical SMILES: CNC(CNCCN(C)C)C(=O)O.Cl.Cl.Cl
• Molecular Formula: C8H22Cl3N3O2
• Molecular Weight: 298.6 g/mol

Description

3-[2-(Dimethylamino)ethylamino]-2-(methylamino)propanoic acid; trihydrochloride, commonly known as DMEM, is an amino acid derivative used in scientific research. It is synthesized through a series of chemical reactions and has a wide range of applications in the field of biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of DMEM is not well understood. It is believed to act as a source of carbon and nitrogen for cells, which are essential for protein synthesis and cell growth. DMEM may also have an effect on the activity of enzymes involved in metabolic pathways.
Biochemical and physiological effects:
DMEM has been shown to have a number of biochemical and physiological effects. It has been shown to increase the proliferation of certain types of cells, including fibroblasts and epithelial cells. DMEM has also been shown to enhance the production of monoclonal antibodies in cell culture.

Advantages and Limitations for Lab Experiments

One advantage of DMEM is that it is a widely used and well-characterized cell culture medium. It is readily available and can be purchased from a number of commercial suppliers. One limitation of DMEM is that it may not be suitable for all types of cells. Some cells may require a different type of cell culture medium to grow and proliferate.

Future Directions

There are a number of future directions for the study of DMEM. One area of research is the development of new formulations of DMEM that are optimized for the growth of specific cell types. Another area of research is the study of the mechanism of action of DMEM and its effects on cellular metabolism. Finally, there is a need for further research into the potential applications of DMEM in the production of monoclonal antibodies and other biologics.

Synthesis Methods

DMEM is synthesized through a series of chemical reactions involving the amino acid glycine. The first step involves the reaction of glycine with formaldehyde to form N,N-dimethylglycine. This compound is then reacted with dimethylamine to form N,N-dimethylglycine dimethylamine salt. The final step involves the reaction of N,N-dimethylglycine dimethylamine salt with methylamine hydrochloride to form DMEM trihydrochloride.

Scientific Research Applications

DMEM is commonly used in scientific research as a component of cell culture media. It is used to provide cells with essential nutrients and to maintain their growth and viability. DMEM is also used in the production of monoclonal antibodies and in the study of protein synthesis.